Cas no 1164482-61-4 (2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide)

• Product Name: 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide
• CAS No: 1164482-61-4
• MF: C₂₁H₁₃ClN₄O
• MW: 372.807122945786
• CID: 5957574
• PubChem ID: 2401448
• Update Time: 2025-06-30

2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• HMS2518F03
• SMR000261360
• CHEMBL3210106
• AKOS034464242
• Z56895408
• MLS000392427
• EN300-26612332
• 1164482-61-4
• 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide

• Inchi： 1S/C21H13ClN4O/c22-19-18(6-3-11-24-19)21(27)25-20-17-5-2-1-4-15(17)13-26(20)16-9-7-14(12-23)8-10-16/h1-11H,13H2/b25-20+
• InChI Key： WGOGLMNVJZRWAD-LKUDQCMESA-N
• SMILES： ClC1C(=CC=CN=1)C(/N=C1\C2C=CC=CC=2CN\1C1C=CC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 372.0777887g/mol
• Monoisotopic Mass: 372.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 27
• Rotatable Bond Count: 2
• Complexity: 633
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 69.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide

Introduction to 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide (CAS No. 1164482-61-4)

2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide, identified by its CAS number 1164482-61-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes a pyridine core, an isoindoline moiety, and functional groups such as a chloro substituent and a cyano group. The unique arrangement of these elements imparts distinct chemical and biological properties, making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The structural composition of 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide is highly relevant to the development of novel pharmacological agents. The presence of the chloro group at the pyridine ring enhances its reactivity, allowing for further functionalization through various synthetic pathways. Additionally, the 4-cyanophenyl moiety introduces a strong electron-withdrawing effect, which can modulate the electronic properties of the molecule. This combination of features makes it an attractive scaffold for designing compounds with tailored biological activities.

In recent years, there has been growing interest in isoindoline derivatives due to their potential therapeutic benefits. Isoindoline structures are known for their ability to interact with biological targets in unique ways, often leading to high selectivity and efficacy. The 2,3-dihydro-1H-isoindol-1-ylidene component in this compound is particularly noteworthy, as it has been shown to exhibit inhibitory effects on certain enzymes and receptors implicated in various diseases. For instance, studies have suggested that isoindoline-based compounds may have applications in treating neurological disorders, cancer, and inflammatory conditions.

The pyridine-3-carboxamide moiety further contributes to the pharmacological profile of this compound. Carboxamides are well-known for their role as bioisosteres, capable of replacing other functional groups while maintaining or improving biological activity. In this context, the carboxamide group in 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide may enhance solubility and metabolic stability, which are critical factors for drug development. These properties make it a valuable building block for synthesizing novel therapeutic agents with improved pharmacokinetic profiles.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of complex molecules with greater accuracy. By leveraging these tools, scientists have been able to identify potential binding interactions between 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide and target proteins. For example, studies suggest that this compound may interact with enzymes such as kinases and phosphodiesterases, which are key players in cellular signaling pathways. Such interactions could lead to the development of new drugs that modulate these pathways effectively.

The synthesis of 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as palladium-catalyzed cross-coupling reactions and transition-metal-mediated transformations have been particularly useful in constructing the complex framework of this molecule. These synthetic approaches not only highlight the versatility of modern organic chemistry but also underscore the importance of innovative methodologies in drug discovery.

The biological evaluation of CAS No. 1164482-61-4 has revealed promising preliminary results. In vitro assays have demonstrated that this compound exhibits inhibitory activity against certain disease-related targets. For instance, it has shown potential in suppressing the growth of cancer cells by interfering with critical signaling pathways involved in tumor progression. Additionally, preclinical studies suggest that it may have anti-inflammatory effects by modulating immune responses. These findings underscore the therapeutic potential of this compound and warrant further investigation into its mechanisms of action.

The development of novel pharmaceuticals is often hampered by challenges such as poor bioavailability and off-target effects. However, the structural features of 2-chloro-N-[2-(4-cyanophenyl)-2,3-dihydro-1H-isoindol-1-ylidene]pyridine-3-carboxamide offer opportunities to address these issues. By optimizing its chemical structure through medicinal chemistry approaches, researchers can enhance its pharmacological properties while minimizing adverse effects. This iterative process involves designing analogs with modified functional groups and evaluating their efficacy and safety profiles through rigorous testing.

The role of interdisciplinary collaboration cannot be overstated in advancing pharmaceutical research. Combining expertise from organic chemistry, medicinal biology, pharmacology, and computational science has led to significant breakthroughs in drug discovery. The study of CAS No. 1164482-61-4 exemplifies this collaborative approach; insights from synthetic chemists have been integrated with biological data to guide the development of novel therapeutic agents. Such interdisciplinary efforts are essential for translating laboratory discoveries into clinical applications that benefit patients worldwide.

Future directions in the research on CAS No. 1164482 - 61 - 4 include exploring its potential in treating complex diseases such as neurodegenerative disorders and autoimmune conditions. The unique structural features of this compound make it a versatile scaffold for designing molecules with targeted biological activities. Additionally, investigating its interactions with other therapeutic agents could lead to synergistic effects that enhance treatment outcomes. As research progresses, it is anticipated that additional derivatives will be developed to expand the therapeutic applications of this promising chemical entity.